Cas no 1292727-20-8 (2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide)
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide
-
- MDL: MFCD16215608
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B438048-25mg |
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide |
1292727-20-8 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B438048-50mg |
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide |
1292727-20-8 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B438048-250mg |
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide |
1292727-20-8 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-217795-0.05g |
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide |
1292727-20-8 | 95% | 0.05g |
$88.0 | 2023-09-16 | |
| Enamine | EN300-217795-0.1g |
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide |
1292727-20-8 | 95% | 0.1g |
$132.0 | 2023-09-16 | |
| Enamine | EN300-217795-0.25g |
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide |
1292727-20-8 | 95% | 0.25g |
$188.0 | 2023-09-16 | |
| Enamine | EN300-217795-0.5g |
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide |
1292727-20-8 | 95% | 0.5g |
$353.0 | 2023-09-16 | |
| Enamine | EN300-217795-1.0g |
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide |
1292727-20-8 | 95% | 1g |
$470.0 | 2023-06-08 | |
| Enamine | EN300-217795-2.5g |
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide |
1292727-20-8 | 95% | 2.5g |
$923.0 | 2023-09-16 | |
| Enamine | EN300-217795-5.0g |
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide |
1292727-20-8 | 95% | 5g |
$1364.0 | 2023-06-08 |
2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide
Professional Introduction to 2-Fluoro-4-nitro-N-propylbenzene-1-sulfonamide (CAS No. 1292727-20-8)
2-Fluoro-4-nitro-N-propylbenzene-1-sulfonamide, identified by its CAS number 1292727-20-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and applications in medicinal chemistry. The presence of both fluoro and nitro substituents in its molecular structure imparts unique properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.
The structural formula of 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide consists of a benzene ring substituted at the 2-position with a fluoro group and at the 4-position with a nitro group. Additionally, the nitrogen atom is connected to a propyl chain through a sulfonamide linkage. This specific arrangement of functional groups contributes to the compound's reactivity and potential applications in drug development. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred moiety in many drug molecules.
In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can act as inhibitors of enzymes and receptors involved in various disease pathways, including infections, inflammation, and cancer. The introduction of fluorine and nitro substituents into the sulfonamide core can further modulate these activities, leading to the discovery of more potent and selective therapeutic agents.
One of the most compelling aspects of 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of various derivatives that exhibit enhanced pharmacological properties. For instance, modifications at the propyl chain or the fluoro and nitro substituents have led to compounds with improved solubility, bioavailability, and target specificity. These findings highlight the importance of this compound in medicinal chemistry and its role in advancing drug discovery efforts.
The synthesis of 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the fluoro and nitro groups onto the benzene ring, followed by sulfonation and subsequent amide formation. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.
The pharmacological profile of 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide has been extensively studied in preclinical models. Initial investigations have revealed promising activities against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data indicate that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. These findings warrant further exploration into its therapeutic applications.
In conclusion, 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide (CAS No. 1292727-20-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.
1292727-20-8 (2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)